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A Technical Guide to the Marine Geochemistry
of Thorium-230

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the natural occurrence and distribution of Thorium-230
(%3°Th) in marine environments. It provides a comprehensive overview of the geochemical
processes that govern its behavior, detailed experimental protocols for its analysis, and a
summary of its applications in oceanographic research. This guide is intended for researchers,
scientists, and professionals in related fields who require a thorough understanding of this
important radionuclide.

Introduction to Thorium-230 in Marine Environments

Thorium-230, a naturally occurring radionuclide with a half-life of 75,584 years, is a key tracer
in marine geochemistry and paleoceanography. It is an intermediate daughter product in the
decay chain of Uranium-238 (238U). Unlike its soluble parent, Uranium-234 (234U), 23°Th is highly
particle-reactive and is rapidly scavenged from the water column by sinking particulate matter.
This disequilibrium between 234U and 2°Th forms the basis of its utility in quantifying processes
such as particle cycling, scavenging rates, and sedimentation rates.[1][2][3] The constant
production rate of 23°Th from the decay of the well-mixed and conservative 234U in the ocean
provides a known flux, against which the removal processes can be measured.[2]
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Geochemical Cycle of Thorium-230 in the Ocean

The distribution of 239Th in the marine environment is controlled by a balance between its
continuous production in the water column and its removal through scavenging and radioactive
decay.

2.1. Production from Uranium-234 Decay

Thorium-230 is produced in situ throughout the water column from the alpha decay of
dissolved 234U. The concentration of uranium in seawater is relatively constant and proportional
to salinity, leading to a uniform production rate of 23°Th in the oceanic water column.[2][4]

2.2. Scavenging by Marine Particles

Once produced, the highly insoluble 23°Th hydrolyzes and rapidly adsorbs onto the surfaces of
suspended particles, both biogenic (e.g., organic matter, calcium carbonate, opal) and
lithogenic (e.g., clays, minerals).[2][3] This process, known as scavenging, efficiently removes
230Th from the dissolved phase. The efficiency of scavenging is influenced by the concentration
and composition of particles in the water column.

2.3. Removal to Sediments

The particles with adsorbed 23°Th sink through the water column, ultimately delivering the 23°Th
to the seafloor where it accumulates in marine sediments. This removal process is the primary
sink for 2°Th in the ocean. The inventory of "excess" 23°Th (that which is not supported by the
decay of uranium within the sediment) in a sediment core is directly related to the production
rate in the overlying water column and the focusing or winnowing of sediments by bottom
currents.

The overall pathway of 22°Th from its production to its burial in marine sediments is a
fundamental process in marine geochemistry.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b1204741?utm_src=pdf-body
https://www.benchchem.com/product/b1204741?utm_src=pdf-body
https://www.geotraces.org/factsheet-10-thorium/
https://gmd.copernicus.org/articles/11/3537/
https://www.geotraces.org/factsheet-10-thorium/
https://tos.org/oceanography/article/timekeepers-for-trace-elements-in-the-global-ocean-the-thorium-stopwatches
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1204741?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Uranium-238 (Dissolved)

Uranium-234 (Dissolved)

0 decay (Production)

Thorium-230 (Dissolved) @nded Pa@

Sg¢avenging/Adsorption

Thorium-230 (Particulate)

Sinking & Deposition

Marine Sediment

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1204741?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Sample Preparation

Sediment Sample

Add 229Th Spike

Acid Digestion (HNO3, HF, HCIO4)

Separation & Purification

Fe Co-precipitation

Anion Exchange Chromatography

Elute Purified Thorium

Instrumental Analysig

ICP-MS Measurement Alpha Spectrometry

Data Processing

Calculate 230Th Concentration

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1204741?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1204741?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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